Cas no 2228756-44-1 (2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228756-44-1
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 5952899
• PubChem ID: 165797863
• Update Time: 2025-05-25

2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine
• EN300-1967953
• 2228756-44-1

• Inchi： 1S/C11H14BrF2N/c1-6-4-5-8(7(2)9(6)12)11(3,15)10(13)14/h4-5,10H,15H2,1-3H3
• InChI Key： REZIFBPKZARGMU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine

2-(3-Bromo-2,4-Dimethylphenyl)-1,1-Difluoropropan-2-Amine

The compound 2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228756-44-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a fluorinated amine group. The presence of both bromine and fluorine atoms introduces interesting electronic properties, making it a valuable substrate for further functionalization in organic synthesis.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. For instance, the brominated aromatic ring serves as a versatile platform for constructing bioactive molecules due to its ability to participate in various coupling reactions. The fluorinated amine group, on the other hand, enhances the molecule's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

One of the most notable advancements in the synthesis of 2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine involves the use of palladium-catalyzed cross-coupling reactions. Researchers have demonstrated that this compound can be efficiently synthesized through a combination of Suzuki-Miyaura coupling and nucleophilic substitution reactions. These methods not only improve the overall yield but also provide greater control over the stereochemistry of the product.

In terms of applications, this compound has shown promise in the development of novel agrochemicals and biocides. Its ability to inhibit key enzymes involved in microbial growth makes it a potential candidate for controlling plant pathogens. Additionally, the difluoropropanamine moiety has been implicated in modulating cellular signaling pathways, suggesting its potential role in treating various diseases such as cancer and neurodegenerative disorders.

From a structural standpoint, the 3-bromo-2,4-dimethylphenyl group contributes to the molecule's stability and selectivity in biological systems. The methyl substituents on the aromatic ring further enhance its lipophilicity, which is crucial for membrane permeability in drug delivery systems. Meanwhile, the difluoro group imparts unique electronic effects that can be exploited in designing advanced materials with tailored properties.

Recent computational studies have also shed light on the electronic distribution within this compound. Density functional theory (DFT) calculations reveal that the bromine atom exhibits significant electron-withdrawing effects, while the fluorine atoms introduce both electron-withdrawing and steric effects. This interplay between electronic and steric factors is critical in determining the compound's reactivity and selectivity in various chemical transformations.

In conclusion, 2-(3-bromo-2,4-dimethylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228756-44-1) stands out as a versatile building block in modern organic chemistry. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, agrochemicals, and material science. As ongoing studies continue to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.